Cas no 363185-45-9 (3-(propan-2-yloxy)benzonitrile)

• Product Name: 3-(propan-2-yloxy)benzonitrile
• CAS No: 363185-45-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1478778
• PubChem ID: 22344016
• Update Time: 2025-04-21

3-(propan-2-yloxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(1-methylethoxy)-
• 3-(1-methylethoxy)benzonitrile
• OYUCWSBVVRRERP-UHFFFAOYSA-N
• CS-0216637
• EN300-53271
• 3-(propan-2-yloxy)benzonitrile
• G10148
• Z54464105
• 363185-45-9
• SCHEMBL757193
• AKOS000114293
• 3-isopropoxybenzonitrile
• DA-06418
• 3-propan-2-yloxybenzonitrile

• Inchi： 1S/C10H11NO/c1-8(2)12-10-5-3-4-9(6-10)7-11/h3-6,8H,1-2H3
• InChI Key： OYUCWSBVVRRERP-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#N)C=1)C(C)C

Computed Properties

• Exact Mass: 161.08413
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02